Cas no 105076-39-9 (Ethanone, 1-[6-(4-pentylphenyl)-3-pyridinyl]-)

• Product Name: Ethanone, 1-[6-(4-pentylphenyl)-3-pyridinyl]-
• CAS No: 105076-39-9
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 1149833
• Update Time: 2024-07-26

Ethanone, 1-[6-(4-pentylphenyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[6-(4-pentylphenyl)-3-pyridinyl]-

• Inchi： 1S/C18H21NO/c1-3-4-5-6-15-7-9-16(10-8-15)18-12-11-17(13-19-18)14(2)20/h7-13H,3-6H2,1-2H3
• InChI Key： LXXONXKBFBOSCP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C2=CC=C(CCCCC)C=C2)N=C1)C

Computed Properties

• Exact Mass: 267.16243

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 407.3±33.0 °C(Predicted)
• PSA: 29.96
• pka: 3.08±0.32(Predicted)